Cas no 313500-29-7 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide
• CAS No: 313500-29-7
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• CID: 6063370
• PubChem ID: 3878456
• Update Time: 2025-07-18

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide
• Benzamide, N-[4-(2,5-dimethylphenyl)-2-thiazolyl]-3-methyl-
• N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-3-methylbenzamide
• Oprea1_065279
• AKOS003034785
• 313500-29-7
• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-3-methylbenzamide
• F0007-0968

• Inchi： 1S/C19H18N2OS/c1-12-5-4-6-15(9-12)18(22)21-19-20-17(11-23-19)16-10-13(2)7-8-14(16)3/h4-11H,1-3H3,(H,20,21,22)
• InChI Key： QHBDGZNCOFKFGR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 322.11398438g/mol
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• pka: 7.15±0.50(Predicted)

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide

Recent Advances in the Study of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide (CAS: 313500-29-7)

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide (CAS: 313500-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique thiazole and benzamide structure, has been the subject of several studies exploring its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular interactions and pharmacological properties of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide. In vitro and in vivo experiments have demonstrated its efficacy in modulating specific biological pathways, particularly those involved in inflammation and cancer progression. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand the compound's binding affinity to target proteins, revealing promising insights into its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to inhibit the activity of certain kinases, which play a critical role in cell signaling and disease progression. This inhibitory effect has been observed in various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, studies have highlighted the compound's favorable pharmacokinetic properties, including its stability and bioavailability, which are essential for further drug development.

Another area of interest is the compound's potential application in treating inflammatory diseases. Preclinical studies have shown that N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide can effectively reduce the production of pro-inflammatory cytokines, thereby mitigating inflammation in animal models. These findings open new avenues for developing novel anti-inflammatory therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as toxicity, selectivity, and off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications to enhance the compound's efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-3-methylbenzamide (CAS: 313500-29-7) represents a promising candidate for drug development, with potential applications in oncology and inflammation. Continued research and optimization efforts will be crucial in unlocking its full therapeutic potential and addressing the challenges associated with its clinical use.